Cas no 2034595-18-9 (5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide)

5-Bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide is a heterocyclic compound featuring a pyridine-thiophene core with a bromo-substituted carboxamide moiety. This structure offers versatility in pharmaceutical and materials research due to its potential as a bioactive intermediate or ligand. The bromine substituent enhances reactivity for further functionalization, while the thiophene and pyridine rings contribute to electronic and steric properties, making it suitable for applications in medicinal chemistry, catalysis, and organic electronics. Its well-defined molecular architecture ensures precise interactions in synthetic pathways, supporting the development of novel compounds with tailored properties. The compound is typically handled under controlled conditions due to its sensitivity.
5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide structure
2034595-18-9 structure
Product Name:5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide
CAS No:2034595-18-9
MF:C16H12BrN3OS
MW:374.254981040955
CID:5360136
Update Time:2025-11-02

5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)nicotinamide
    • 5-bromo-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide
    • 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide
    • Inchi: 1S/C16H12BrN3OS/c17-14-6-13(7-18-9-14)16(21)20-8-11-2-1-4-19-15(11)12-3-5-22-10-12/h1-7,9-10H,8H2,(H,20,21)
    • InChI Key: PFJHDVYBNDHYFW-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(NCC1=CC=CN=C1C1=CSC=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 384
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.1

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5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide Related Literature

Additional information on 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide

5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide (CAS 2034595-18-9): A Comprehensive Overview

The compound 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide (CAS 2034595-18-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and materials science research. This heterocyclic compound combines a pyridine core with a thiophene moiety, making it a valuable scaffold for drug discovery and functional materials. Its unique structure offers diverse reactivity, enabling applications in medicinal chemistry and beyond.

One of the most searched questions about this compound relates to its synthetic pathways. Researchers often explore efficient methods to produce 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide with high yield and purity. Common approaches involve palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies. The presence of both bromine and carboxamide functional groups enhances its versatility for further derivatization, a topic frequently discussed in organic chemistry forums.

In the context of drug discovery, this compound has shown promise as a potential kinase inhibitor. Many users searching for CAS 2034595-18-9 are interested in its biological activity and structure-activity relationships (SAR). The thiophene-pyridine hybrid structure is particularly appealing for targeting protein-protein interactions, a hot topic in current medicinal chemistry research. Recent studies suggest that analogs of this compound may exhibit activity against various disease targets, though specific applications remain under investigation.

The physicochemical properties of 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide are another area of frequent inquiry. With a molecular weight of 363.23 g/mol, this compound typically appears as a white to off-white crystalline powder. Its solubility profile (generally soluble in organic solvents like DMSO and DMF but less so in water) makes it suitable for various experimental conditions. These characteristics are crucial for researchers designing biological assays or formulation studies.

From a materials science perspective, the combination of pyridine and thiophene rings in this molecule offers interesting electronic properties. Many searches focus on its potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) or organic photovoltaics. The bromine substituent provides an excellent handle for further functionalization through cross-coupling reactions, making it a valuable building block for conjugated systems.

The safety and handling of CAS 2034595-18-9 is another common search topic. While comprehensive toxicological data may be limited for this specific compound, standard laboratory precautions for handling organic compounds should be observed. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Researchers often inquire about proper storage conditions (typically room temperature in a dry environment) and stability information.

In the pharmaceutical industry, there's growing interest in 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide as a potential intermediate for drug development. The compound's ability to serve as a molecular scaffold makes it valuable for creating libraries of analogs. Many medicinal chemistry teams search for information about its synthetic accessibility and potential for structure optimization when designing new bioactive molecules.

The market availability of CAS 2034595-18-9 is another frequent search subject. While not a bulk commodity chemical, this compound is available from several specialty chemical suppliers in milligram to gram quantities. Pricing and purity specifications vary among vendors, prompting researchers to compare options. The compound's relatively recent appearance in the literature (post-2020) means commercial availability is still developing, with increasing interest driving broader distribution.

Analytical characterization of 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide typically involves techniques like NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC for purity assessment. These analytical methods are commonly searched in relation to quality control for this compound. The distinctive proton environments in its structure produce characteristic NMR patterns that aid in identification and purity verification.

Looking toward future applications, researchers are exploring the potential of CAS 2034595-18-9 in catalysis and coordination chemistry. The nitrogen and sulfur heteroatoms in its structure could serve as ligands for metal centers, opening possibilities in homogeneous catalysis. This emerging application area aligns with current trends in sustainable chemistry and green synthesis methods.

In summary, 5-bromo-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide represents an intriguing compound at the intersection of medicinal chemistry and materials science. Its unique molecular architecture, versatile reactivity, and potential applications continue to drive research interest across multiple disciplines. As investigation into this compound progresses, we can anticipate new discoveries about its properties and utilities in various scientific domains.

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